1-Butanamine, 4-chloro-N-methyl-, hydrochloride
Overview
Description
“1-Butanamine, 4-chloro-N-methyl-, hydrochloride” is a chemical compound with the CAS Number: 365432-21-9 . It has a molecular weight of 158.07 . The compound is also known as 4-Chloro-N-methylbutan-1-amine hydrochloride .
Molecular Structure Analysis
The molecular formula of “1-Butanamine, 4-chloro-N-methyl-, hydrochloride” is C5H13Cl2N . The InChI code is 1S/C5H12ClN.ClH/c1-7-5-3-2-4-6;/h7H,2-5H2,1H3;1H . This indicates that the molecule consists of a butanamine backbone with a chlorine atom at the 4th carbon and a methyl group attached to the nitrogen atom .Physical And Chemical Properties Analysis
The compound has a density of 0.9±0.1 g/cm³ . It has a boiling point of 156.2±23.0 °C at 760 mmHg . The vapor pressure is 2.9±0.3 mmHg at 25°C . The compound has a flash point of 48.2±22.6 °C . The index of refraction is 1.426 .Scientific Research Applications
These applications highlight the versatility and significance of 4-Chloro-N-methylbutan-1-amine hydrochloride across diverse scientific domains. Researchers continue to explore its potential in these areas, driving innovation and discovery . If you need further details or additional applications, feel free to ask! 😊
Safety and Hazards
The compound is considered hazardous. It is highly flammable and harmful if swallowed . It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include wearing protective clothing and eye protection, and using the compound only in well-ventilated areas .
properties
IUPAC Name |
4-chloro-N-methylbutan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12ClN.ClH/c1-7-5-3-2-4-6;/h7H,2-5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXEXDVQAAFCRLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCCCl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00717727 |
Source
|
| Record name | 4-Chloro-N-methylbutan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00717727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butanamine, 4-chloro-N-methyl-, hydrochloride | |
CAS RN |
365432-21-9 |
Source
|
| Record name | 4-Chloro-N-methylbutan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00717727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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